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Compound of Interest

Compound Name: o-Fluoroacetophenone

Cat. No.: B1202908

o-Fluoroacetophenone, also known as 1-(2-fluorophenyl)ethanone, is a colorless to pale
yellow liquid under standard conditions.[1][3] Its importance in synthesis is primarily due to the
electron-withdrawing nature of the fluorine atom, which influences the reactivity of the adjacent
acetyl group and the aromatic ring. This unique electronic profile is leveraged in various
synthetic transformations.

Key Chemical Properties:

CAS Number: 445-27-2[4]

Molecular Formula: CsH7FO[4]

Molecular Weight: 138.14 g/mol [1][5]

Boiling Point: ~187-189 °C[5]

Density: ~1.137 g/mL at 20 °C[5]

Its application as a starting reagent is well-documented, for instance, in the synthesis of the
alkaloid ascididemin and other complex heterocyclic systems.[5][6][7] Given its role as a
foundational intermediate, the purity profile of the supplied o-Fluoroacetophenone is not a
trivial detall; it is a critical parameter that can dictate the success, yield, and purity of a multi-
step synthesis.[8]
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Supplier Landscape: A Comparative Analysis

Selecting a supplier involves more than comparing prices. For research chemicals,
consistency, purity, and the quality of documentation are critical. The following table
summarizes offerings from several established suppliers, providing a starting point for
evaluation.
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Causality in Supplier Selection: The choice between a 97% and a >99% pure grade is dictated
by the sensitivity of your reaction. For early-stage discovery or reactions where purification is
straightforward, a lower-grade material may be cost-effective. However, for late-stage
synthesis, cGMP (Current Good Manufacturing Practice) applications, or reactions sensitive to
isomeric impurities (such as 3'- or 4'-fluoroacetophenone), a high-purity, well-characterized
material from a supplier like Chem-Impex is essential. The presence of these isomers can lead
to complex purification challenges and the generation of undesired, difficult-to-separate
byproducts.

The Self-Validating System: Incoming Quality
Control Protocol

Relying solely on a supplier's Certificate of Analysis (COA) without internal verification
introduces unacceptable risk into a research program. The COA is a statement of quality at the
time of the supplier's analysis, but it does not account for potential degradation during shipping
or storage. Establishing a routine incoming quality control (QC) check is a self-validating
process that ensures the material meets the standards required for your specific application.

The workflow below illustrates the critical decision points from supplier identification to the
release of the chemical for research use.
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Caption: Supplier Qualification and Batch Verification Workflow.
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Experimental Protocol: QC Verification of o-Fluoroacetophenone

This protocol outlines a standard procedure using Gas Chromatography-Mass Spectrometry
(GC-MS), a common and effective method for assessing the purity of volatile organic
compounds like aromatic ketones.

Objective: To verify the identity and purity of an incoming batch of o-Fluoroacetophenone
against the supplier's COA.

Materials:

e o-Fluoroacetophenone sample

» High-purity solvent (e.g., Dichloromethane or Ethyl Acetate, HPLC grade)

e Volumetric flasks (10 mL)

e Micropipettes

e GC vials with septa

e GC-MS system with a suitable non-polar or medium-polarity column (e.g., DB-5ms or
equivalent)

Methodology:

 Visual Inspection:

o Carefully observe the material. It should be a clear, colorless to pale yellow liquid.[1][3]
Note any significant color deviation, cloudiness, or presence of solid matter.

¢ Documentation Review:

o Compare the received COA with your purchase specifications. Verify the batch number,
stated purity, and the analytical method used (e.g., GC). Ensure the structure and CAS
number match o-Fluoroacetophenone (445-27-2).

e Sample Preparation:
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o Prepare a stock solution by accurately weighing ~10 mg of o-Fluoroacetophenone into a
10 mL volumetric flask.

o Dissolve and dilute to the mark with the chosen solvent. This creates a ~1 mg/mL solution.

o Prepare a working solution by performing a further 1:100 dilution of the stock solution in a
separate volumetric flask. The final concentration will be ~10 pg/mL.

o Transfer the working solution to a GC vial for analysis.

o Rationale: Serial dilution ensures the concentration is within the linear dynamic range of
the mass spectrometer detector, preventing signal saturation and allowing for accurate
quantification of minor impurities.

e GC-MS Analysis:
o Injection: Inject 1 pL of the working solution into the GC-MS.
o GC Conditions (Example):
» |nlet Temperature: 250 °C

= Oven Program: Start at 50 °C, hold for 2 minutes, ramp to 250 °C at 15 °C/min, hold for
5 minutes.

» Carrier Gas: Helium, constant flow.

o MS Conditions (Example):
» |on Source: Electron lonization (El) at 70 eV.
» Mass Range: Scan from 40 to 300 m/z.

o Rationale: The temperature ramp separates components based on their boiling points.
Lower boiling point impurities will elute first, followed by the main compound, and then
higher boiling point impurities. El is a standard ionization technique that produces a
reproducible fragmentation pattern, acting as a "fingerprint" for identification.
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o Data Interpretation:

o Identity Confirmation: Examine the mass spectrum of the major peak. It should match the

known fragmentation pattern of o-Fluoroacetophenone, with characteristic ions at m/z
138 (molecular ion), 123 (loss of -CHs), and 95 (loss of -COCHs).[4]

o Purity Assessment: Integrate all peaks in the chromatogram. Calculate the area

percentage of the main o-Fluoroacetophenone peak. This should be consistent with the

purity stated on the COA (e.g., >98%).

o Impurity Profile: Scrutinize any smaller peaks. Pay close attention to peaks with the same

molecular weight (m/z 138) but different retention times, as these could be positional
isomers (m- or p-fluoroacetophenone). Compare their mass spectra to library data for
tentative identification.

Safe Handling and Storage Protocols

Proper handling and storage are crucial for maintaining the chemical's integrity and ensuring
laboratory safety. Information is derived from standard Safety Data Sheets (SDS).[11][12]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[11][13]

» Hand Protection: Use chemical-resistant gloves (e.g., nitrile).[11][13]

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[11][13]

Handling Procedures:

Always work in a well-ventilated area, preferably inside a chemical fume hood, to avoid
inhalation of vapors.[12][13]

Avoid contact with skin and eyes.[12]

Keep away from sources of ignition, as the material is a combustible liquid.[5][12]

Use measures to prevent the buildup of electrostatic charge.[12]
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Storage Conditions:

e Store in a cool, dry, and well-ventilated place.[11][12]

o Keep the container tightly closed to prevent moisture absorption and contamination.[6][12]
o Store away from incompatible materials, particularly strong oxidizing agents.[6][11]

The workflow for safe chemical handling is a continuous cycle of assessment and control.

Safe Handling & Use Workflow
. Cycle for next use
Assess Risks [ 77" """ R ---—----—1 Dispose of Waste
(Review SDS) R I EE ("5‘|f_f_(’l,",e,\_')55'—> (Follow Regulations)
"™ Select & Don PPE Cycle for next use Cycle for next use Store Properly ===~
(Goggles, Gloves, Coat) [~~~ T 1 Handle in Fume Hood [~~~ "~~~ (Cool, Dry, Sealed)

Click to download full resolution via product page
Caption: Continuous Cycle of Safe Chemical Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.thermofisher.com/order/catalog/product/A15128.22
https://www.thermofisher.com/order/catalog/product/A15128.22
https://store.apolloscientific.co.uk/product/2-fluoroacetophenone
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-3-31.pdf
https://www.chemicalbook.com/msds/2-fluoroacetophenone.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/safety-first-handling-storage-guidelines-2-bromo-4-fluoroacetophenone-bg
https://www.benchchem.com/product/b1202908#o-fluoroacetophenone-suppliers-for-research-chemicals
https://www.benchchem.com/product/b1202908#o-fluoroacetophenone-suppliers-for-research-chemicals
https://www.benchchem.com/product/b1202908#o-fluoroacetophenone-suppliers-for-research-chemicals
https://www.benchchem.com/product/b1202908#o-fluoroacetophenone-suppliers-for-research-chemicals
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1202908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

